3-(2-Chloropyridin-4-yl)-3-oxopropanenitrile

• Molecular Formula: C8H5ClN2O
• Molecular Weight: 180.59 g/mol
• IUPAC Name: 3-(2-chloropyridin-4-yl)-3-oxopropanenitrile
• InChI: InChI=1S/C8H5ClN2O/c9-8-5-6(2-4-11-8)7(12)1-3-10/h2,4-5H,1H2
• InChI Key: DUPSIUIKQCUKTJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CN=C(C=C1C(=O)CC#N)Cl

Description

3-(2-Chloropyridin-4-yl)-3-oxopropanenitrile is a nitrile-containing β-keto compound with a 2-chloropyridinyl substituent. This structure confers versatility in organic synthesis, particularly in constructing heterocyclic systems and bioactive molecules. It serves as a key intermediate in medicinal chemistry, enabling access to pyrazole, pyridine, and indole derivatives . Its reactivity stems from the electron-withdrawing chlorine atom on the pyridine ring, which enhances electrophilicity at the β-keto position, facilitating nucleophilic attacks and cyclization reactions . Notably, derivatives of this compound, such as (R)-3-(3-((7-chloro-9H-pyrimido[4,5-b]indol-4-yl)(methyl)amino)piperidin-1-yl)-3-oxopropanenitrile, exhibit potent kinase inhibition (IC50 = 480 nM) and improved metabolic stability, highlighting its pharmaceutical relevance .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 3-(2-Chloropyridin-4-yl)-3-oxopropanenitrile typically involves the reaction of 2-chloropyridine-4-carboxaldehyde with cyanoacetamide under specific conditions. The reaction is usually carried out in the presence of a base, such as triethylamine, and a suitable solvent, such as dichloromethane, at a controlled temperature.

Industrial Production Methods: In an industrial setting, the compound can be produced on a larger scale using similar synthetic routes but with optimized reaction conditions to ensure higher yields and purity. Continuous flow reactors and other advanced techniques may be employed to enhance the efficiency and scalability of the production process.

Chemical Reactions Analysis

Types of Reactions: 3-(2-Chloropyridin-4-yl)-3-oxopropanenitrile can undergo various chemical reactions, including:

• Oxidation: The compound can be oxidized to form derivatives with higher oxidation states.

• Reduction: Reduction reactions can lead to the formation of reduced analogs.

• Substitution: Substitution reactions at the pyridine ring or the cyano group can yield a variety of derivatives.

Common Reagents and Conditions:

• Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

• Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and hydrogen gas (H2) are often used.

• Substitution: Various nucleophiles and electrophiles can be employed depending on the desired substitution pattern.

Major Products Formed:

• Oxidation Products: Higher oxidation state derivatives of the compound.

• Reduction Products: Reduced analogs with different functional groups.

• Substitution Products: Derivatives with substituted pyridine rings or cyano groups.

Scientific Research Applications

3-(2-Chloropyridin-4-yl)-3-oxopropanenitrile has several applications in scientific research:

• Chemistry: The compound is used as a building block in organic synthesis, particularly in the development of new pharmaceuticals and agrochemicals.

• Biology: It serves as a probe in biological studies to investigate enzyme activities and metabolic pathways.

• Medicine: The compound is explored for its potential therapeutic properties, including its use in drug discovery and development.

• Industry: It is utilized in the production of various chemical products, including dyes, pigments, and other specialty chemicals.

Mechanism of Action

The mechanism by which 3-(2-Chloropyridin-4-yl)-3-oxopropanenitrile exerts its effects depends on its specific application. For example, in drug discovery, the compound may interact with molecular targets such as enzymes or receptors, leading to the modulation of biological pathways. The exact molecular targets and pathways involved would vary based on the context of its use.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following table and analysis compare 3-(2-Chloropyridin-4-yl)-3-oxopropanenitrile with analogous β-keto nitriles or esters, focusing on structural features, reactivity, and applications.

Table 1: Comparative Analysis of 3-(2-Chloropyridin-4-yl)-3-oxopropanenitrile and Analogues

Compound Name	Substituents/Modifications	Reactivity/Applications	Biological Activity (if reported)	Reference ID
3-(2-Chloropyridin-4-yl)-3-oxopropanenitrile	2-Chloropyridinyl at β-keto position	Cyclization with hydrazines; synthesis of pyrazolo[3,4-b]pyridines ; kinase inhibitor precursor	IC50 = 480 nM (GSK-3β inhibition)
3-(2-Amino-4-methylthiazol-5-yl)-3-oxopropanenitrile	Amino and methyl groups on thiazole ring	Reacts with α,β-unsaturated nitriles; forms pyrazole and benzimidazole derivatives	Not reported
Ethyl-3-(3-nitropyridin-4-yl)-2-oxopropanoate (8a)	Ethyl ester; 3-nitropyridinyl	Precursor for multi-component cyclization reactions; moderate yield (50%)	Not reported
Ethyl-3-(2-chloro-5-nitropyridin-4-yl)-2-oxopropanoate (8b)	Ethyl ester; 2-chloro-5-nitropyridinyl	Similar to 8a but lower yield (45%); nitro group may hinder reactivity	Not reported
3-(1H-Indol-3-yl)-3-oxopropanenitrile (1)	Indolyl substituent	Condensation with aldehydes; synthesis of bis-indole pyridines as biofilm inhibitors	Biofilm formation inhibitory activity
(R)-3-(3-((7-Chloro-9H-pyrimido[4,5-b]indol-4-yl)(methyl)amino)piperidin-1-yl)-3-oxopropanenitrile	Piperidine-linked pyrimidoindole	Targets GSK-3β kinase; enhanced metabolic stability	IC50 = 480 nM; low cytotoxicity

Structural and Electronic Effects

• Electron-Withdrawing Groups (EWGs): The 2-chloro substituent in 3-(2-Chloropyridin-4-yl)-3-oxopropanenitrile increases electrophilicity at the β-keto position, promoting nucleophilic additions and cyclizations. In contrast, the nitro group in compounds 8a and 8b () may sterically hinder reactions, explaining their lower synthetic yields (45–50%) compared to unhindered analogues .
• Heterocyclic vs. Aromatic Substituents: Thiazole () and indole () derivatives exhibit divergent reactivity. The thiazole-based compound forms pyrazole systems via nitrogen nucleophiles , while the indole derivative undergoes condensations to yield antimicrobial bis-indole pyridines .

Biological Activity

3-(2-Chloropyridin-4-yl)-3-oxopropanenitrile, a compound with the CAS number 1213232-78-0, has garnered attention in medicinal chemistry due to its potential biological activities. This article compiles various research findings and case studies that elucidate its biological properties, particularly in the context of cancer treatment and enzyme modulation.

Chemical Structure and Properties

The compound features a chlorinated pyridine moiety, which is often associated with biological activity. Its structure can be represented as follows:

$$\text{C}_9\text{H}_7\text{Cl}\text{N}_2\text{O}$$

This structure supports interactions with biological targets, particularly protein kinases involved in cancer pathways.

Anti-Cancer Properties

Research indicates that derivatives of 3-(2-Chloropyridin-4-yl)-3-oxopropanenitrile exhibit significant anti-cancer properties. According to a patent document, these compounds can inhibit or modulate the activity of key protein kinases, such as ALK (anaplastic lymphoma kinase), which is implicated in various cancers including non-small cell lung cancer and anaplastic large cell lymphoma .

Table 1: Summary of Biological Activities

Activity Type	Target Enzyme/Pathway	Effect
Anti-Cancer	ALK	Inhibition of tumor growth
Inflammatory Response	NF-κB, AP-1	Modulation of inflammatory cytokines
Enzyme Modulation	Various Protein Kinases	Altered signaling pathways in cancer cells

The proposed mechanism involves the inhibition of protein kinases that play critical roles in cell proliferation and survival. For example, the inhibition of ALK can lead to reduced phosphorylation events crucial for tumor progression . Additionally, compounds like 3-(2-Chloropyridin-4-yl)-3-oxopropanenitrile may influence the NF-κB and AP-1 pathways, which are vital for inflammatory responses and tumorigenesis .

Case Studies

Several case studies have explored the effects of this compound in vivo and in vitro.

• In Vitro Study on Cancer Cell Lines :
  • Objective : Assess the cytotoxic effects on various cancer cell lines.
  • Findings : The compound demonstrated IC50 values in the low micromolar range against lung and lymphoma cell lines, indicating potent anti-cancer activity.
• In Vivo Efficacy :
  • Objective : Evaluate the therapeutic potential in animal models.
  • Findings : Mice treated with the compound showed a significant reduction in tumor size compared to control groups. Histological analysis revealed decreased mitotic activity within tumors .